Cas no 40745-55-9 (Bicyclo[2.2.1]hept-2-ene, 1,2,3,4,7,7-hexachloro-5-methyl-)

• Product Name: Bicyclo[2.2.1]hept-2-ene, 1,2,3,4,7,7-hexachloro-5-methyl-
• CAS No: 40745-55-9
• MF: C₈H₆Cl₆
• MW: 314.851236820221
• CID: 3974270
• PubChem ID: 14168230
• Update Time: 2025-04-22

Bicyclo[2.2.1]hept-2-ene, 1,2,3,4,7,7-hexachloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene, 1,2,3,4,7,7-hexachloro-5-methyl-
• 40745-55-9
• DTXSID101203088
• 1,2,3,4,7,7-hexachloro-5-methylbicyclo[2.2.1]-2-heptene
• 1,2,3,4,7,7-Hexachloro-5-methylbicyclo(2.2.1)hept-2-ene
• 1,2,3,4,7,7-hexachloro-5-methylbicyclo[2.2.1]hept-2-ene

• Inchi： 1S/C8H6Cl6/c1-3-2-6(11)4(9)5(10)7(3,12)8(6,13)14/h3H,2H2,1H3
• InChI Key： MVNFMBWCRIJXAL-UHFFFAOYSA-N
• SMILES： ClC12C(=C(C(CC1C)(C2(Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 313.857116Da
• Monoisotopic Mass: 311.860066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų